[(1S,2S)-4,4-Diethoxy-2-(hydroxymethyl)cyclopentyl]methanol
[(1S,2S)-4,4-Diethoxy-2-(hydroxymethyl)cyclopentyl]methanol
Brand Name:
Vulcanchem
CAS No.:
158214-38-1
VCID:
VC21119868
InChI:
InChI=1S/C11H22O4/c1-3-14-11(15-4-2)5-9(7-12)10(6-11)8-13/h9-10,12-13H,3-8H2,1-2H3/t9-,10-/m1/s1
SMILES:
CCOC1(CC(C(C1)CO)CO)OCC
Molecular Formula:
C11H22O4
Molecular Weight:
218.29 g/mol
[(1S,2S)-4,4-Diethoxy-2-(hydroxymethyl)cyclopentyl]methanol
CAS No.: 158214-38-1
Cat. No.: VC21119868
Molecular Formula: C11H22O4
Molecular Weight: 218.29 g/mol
* For research use only. Not for human or veterinary use.
![[(1S,2S)-4,4-Diethoxy-2-(hydroxymethyl)cyclopentyl]methanol - 158214-38-1](/images/no_structure.jpg)
Specification
| CAS No. | 158214-38-1 |
|---|---|
| Molecular Formula | C11H22O4 |
| Molecular Weight | 218.29 g/mol |
| IUPAC Name | [(1S,2S)-4,4-diethoxy-2-(hydroxymethyl)cyclopentyl]methanol |
| Standard InChI | InChI=1S/C11H22O4/c1-3-14-11(15-4-2)5-9(7-12)10(6-11)8-13/h9-10,12-13H,3-8H2,1-2H3/t9-,10-/m1/s1 |
| Standard InChI Key | WSYDRKFPEQKPKC-NXEZZACHSA-N |
| Isomeric SMILES | CCOC1(C[C@@H]([C@H](C1)CO)CO)OCC |
| SMILES | CCOC1(CC(C(C1)CO)CO)OCC |
| Canonical SMILES | CCOC1(CC(C(C1)CO)CO)OCC |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator